Cas no 128-13-2 (Ursodeoxycholic acid)

Ursodeoxycholic acid is a naturally occurring bile acid derivative that exhibits hepatoprotective properties. It facilitates bile flow and has been shown to improve gallstone dissolution rates while exerting anti-inflammatory effects on the biliary system, making it a valuable therapeutic agent for treating cholestatic liver disorders.
Ursodeoxycholic acid structure
Ursodeoxycholic acid structure
Product name:Ursodeoxycholic acid
CAS No:128-13-2
MF:C24H40O4
MW:392.5720
MDL:MFCD00003680
CID:36202
PubChem ID:24900651

Ursodeoxycholic acid Chemical and Physical Properties

Names and Identifiers

    • Ursodeoxycholic acid
    • 3A,7B-DIHYDROXY-5B-CHOLAN-24-OIC ACID
    • 3ALPHA,7BETA-DIHYDROXY-5BETA-CHOLAN-24-OIC ACID
    • 3ALPHA, 7BETA-DIHYDROXY-5BETA-CHOLANIC ACID
    • 3ALPHA, 7BETA-DIOXYCHOLANIC ACID
    • 5BETA-CHOLAN-24-OIC ACID-3ALPHA, 7BETA-DIOL
    • 5BETA-CHOLANIC ACID-3ALPHA,7BETA-DIOL
    • 6BETA-CHOLANIC ACID-3A,7BETA-DIOL
    • (6-BETA)-CHOLANIC ACID-(3-ALPHA)-(7-BETA)-DIOL
    • 7BETA-HYDROXYLITHOCHOLIC ACID
    • UDCA
    • UDCS
    • URSODEOXYCHOLOC ACID
    • 17-beta-(1-methyl-3-carboxypropyl)etiocholane-3-alpha,7-beta-diol
    • 3,7-dihydroxy-,(3-alpha,5-beta,7-beta)-cholan-24-oicaci
    • 3-alpha,7-beta-dihydroxy-5-beta-cholan-24-oicaci
    • 5B-CHOLANIC ACID-3A,7A-DIOL
    • URSODEOXYCHOLIC ACID(RG)
    • (4R)-4-[(3R,5S,7S,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
    • 3α,7β-Dihydroxy-5β-cholan-24-oic acid
    • 3α,7β-Dihydroxy-5β-cholanic Acid
    • 5β-Cholan-24-oic acid-3α,7β-diol
    • 5β-Cholanic Acid-3α,7β-diol
    • 7β-Hydroxylithocholic acid
    • Urea
    • URSODEOXYCHOLIC ACID ,EP5
    • Tauroursodiol
    • 3,7-Dihydroxycholan-24-oic acid
    • 3alpha,7beta-Dihydroxy-6beta-cholan-24-oic acid
    • Ursodiol
    • urso
    • Desol
    • Urdes
    • lyeton
    • arsacol
    • deursil
    • ursacol
    • Desocol
    • Actigall
    • Ursolvan
    • Ursofalk
    • Delursan
    • Urso Forte
    • Ursodesoxycholic acid
    • Destolit
    • Ursochol
    • ursodeoxycholate
    • Cholit-ursan
    • Ursobilin
    • Litursol
    • Ursodamor
    • Solutrat
    • Peptarom
    • Urso DS
    • Ursosan
    • Ursodexycholic Acid
    • Urso 250
    • 7-beta-Hydroxylithocholic acid
    • Acido ursodeoxicolico
    • Antigall
    • Acido ursodeossicolico
    • Acidum ursodeoxycholicum
    • Acide ursodesoxycholique
    • 3-alpha,7-beta-Dioxycho
    • (3beta,5beta,7beta)-3,7-dihydroxycholan-24-oic acid
    • anthropodesoxycholic acid
    • anthropodeoxycholic acid
    • 3alpha,7alpha-Dihydroxy-5beta-cholanic acid
    • (3beta,5beta,7alpha)-3,7-dihydroxycholan-24-oic acid
    • isoursodeoxycholic acid
    • 3-epi-chenodeoxycholic acid
    • Chenodiol
    • gallodesoxycholic acid
    • Chenix
    • CDCA
    • (3alpha,5beta,7beta)-3,7-dihydroxycholan-24-oic acid
    • chenic acid
    • 3beta,7beta-Dihydroxy-5beta-cholanoic acid
    • 7alpha-hydroxylithocholic acid
    • chenodeoxycholate
    • 3beta,7beta-Dihydroxy-5beta-cholan-24-oic acid
    • Isochenodeoxycholic acid
    • 3-epichenodeoxycholic acid
    • chenodeoxycholate(1-)
    • 3beta,7alpha-Dihydroxy-5beta-cholanic acid
    • Chenodeoxycholic acid
    • chenodeoxycholate anion
    • ISO-URSODEOXYCHOLIC ACID
    • 3beta-chenodeoxycholic acid
    • MDL: MFCD00003680
    • Inchi: 1S/C24H40O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h14-20,22,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15+,16-,17-,18+,19+,20+,22+,23+,24-/m1/s1
    • InChI Key: RUDATBOHQWOJDD-UZVSRGJWSA-N
    • SMILES: O([H])[C@@]1([H])C([H])([H])[C@]2([H])C([H])([H])[C@@]([H])(C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]2([H])C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C(=O)O[H])C([H])([H])C([H])([H])[C@@]3([H])[C@@]21[H])O[H]
    • BRN: 3219888

Computed Properties

  • Exact Mass: 392.29300
  • Monoisotopic Mass: 392.29265975 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 605
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 77.8
  • Molecular Weight: 392.6
  • XLogP3: 4.9

Experimental Properties

  • Color/Form: Powder
  • Density: 0.9985 (rough estimate)
  • Melting Point: 203-204 °C (lit.)
  • Boiling Point: 547.1°C at 760 mmHg
  • Flash Point: 9℃
  • Refractive Index: 60.5 ° (C=2, EtOH)
  • Solubility: ethanol: 50 mg/mL, clear
  • Water Partition Coefficient: Almost insoluble
  • PSA: 77.76000
  • LogP: 4.47790
  • Merck: 9889
  • Solubility: Soluble in ethanol, insoluble in chloroform; It is easily soluble in glacial acetic acid and soluble in sodium hydroxide test solution.
  • Color/Form: 500 μg/mL in methanol
  • Specific Rotation: 60 º (c=2, EtOH)

Ursodeoxycholic acid Security Information

  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H303
  • Warning Statement: P312
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S24/25
  • FLUKA BRAND F CODES:10
  • RTECS:FZ2000000
  • Hazardous Material Identification: Xi
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Toxicity:LD50 in mice (g/kg): 0.1 i.v. (Ardenne, Reitnauer); in rats, mice (mg/kg): 2000, 6000 s.c.; 1000, 1200 i.p., 310, 260 i.v. (Ward)
  • Safety Term:S24/25
  • Risk Phrases:R36/37/38

Ursodeoxycholic acid Customs Data

  • HS CODE:2918199090
  • Customs Data:

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ursodeoxycholic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
970735-1G
Ursodeoxycholic acid, 98%
128-13-2 98%
1G
¥ 110 2022-04-26
TRC
U850000-100g
Ursodeoxycholic Acid
128-13-2
100g
$ 1284.00 2023-04-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
U23981-20mg
Ursodiol
128-13-2
20mg
¥78.0 2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
U23980-5g
Ursodiol
128-13-2 98%
5g
¥94.0 2023-09-06
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci10968-5g
Ursodiol
128-13-2 98%
5g
¥1269.00 2023-09-09
FUJIFILM
355-25862-25g
Ursodeoxycholic Acid
128-13-2
25g
JPY 20000 2023-09-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
U0030-25G
Ursodeoxycholic Acid
128-13-2 >98.0%(T)
25g
¥1975.00 2024-04-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
U23980-1g
Ursodiol
128-13-2
1g
¥38.0 2021-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T0700-1 mL * 10 mM (in DMSO)
Ursodeoxycholic acid
128-13-2 98.00%
1 mL * 10 mM (in DMSO)
¥485.00 2022-04-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R017617-100g
Ursodeoxycholic acid
128-13-2 99%
100g
¥606 2024-05-26

Ursodeoxycholic acid Suppliers

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:128-13-2)Ursodeoxycholic Acid
Order Number:C0004
Stock Status:999/999
Quantity:25kg/1kg
Purity:99%/99%
Pricing Information Last Updated:Wednesday, 23 October 2024 16:06
Price ($):Negotiated price/Negotiated price
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:128-13-2)Ursodeoxycholic acid
Order Number:sfd3123
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:128-13-2)Ursodeoxycholic acid
Order Number:25874151
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Friday, 18 April 2025 17:13
Price ($):discuss personally

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